![molecular formula C17H15Cl2NO2S B3538103 N-(3-acetylphenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide](/img/structure/B3538103.png)
N-(3-acetylphenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide
Overview
Description
N-(3-acetylphenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide, also known as DCA, is a small molecule that has been found to have potential therapeutic benefits in various diseases. The compound was first synthesized in 1973 and has since been extensively studied for its pharmacological properties.
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide involves the inhibition of pyruvate dehydrogenase kinase (PDK), which leads to the activation of pyruvate dehydrogenase (PDH) and the subsequent increase in glucose metabolism. In cancer cells, this compound induces apoptosis by altering the mitochondrial membrane potential and activating caspases.
Biochemical and physiological effects:
This compound has been shown to increase glucose uptake and utilization in various tissues, including muscle and brain. The compound has also been found to induce apoptosis in cancer cells and has neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-acetylphenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide in lab experiments is its ability to induce apoptosis in cancer cells, which makes it a potential candidate for cancer therapy. However, the compound has been found to have off-target effects on other enzymes, which may limit its use in certain experiments.
Future Directions
1. Further studies are needed to determine the optimal dosage and administration of N-(3-acetylphenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide in different diseases.
2. The development of more specific PDK inhibitors may help to reduce the off-target effects of this compound.
3. The potential use of this compound in combination with other therapies for cancer and other diseases should be explored.
4. The effects of this compound on other metabolic pathways and enzymes should be studied to better understand its pharmacological properties.
In conclusion, this compound is a small molecule that has potential therapeutic benefits in various diseases. The compound has been extensively studied for its pharmacological properties, mechanism of action, and biochemical and physiological effects. Further research is needed to determine the optimal use of this compound in different diseases and to develop more specific PDK inhibitors.
Scientific Research Applications
N-(3-acetylphenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide has been found to have potential therapeutic benefits in various diseases such as cancer, diabetes, and neurodegenerative disorders. The compound has been studied extensively for its ability to induce apoptosis in cancer cells, which makes it a potential candidate for cancer therapy. In addition, this compound has been shown to improve glucose metabolism in diabetic patients and has neuroprotective effects in animal models of neurodegenerative diseases.
properties
IUPAC Name |
N-(3-acetylphenyl)-2-[(2,6-dichlorophenyl)methylsulfanyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2NO2S/c1-11(21)12-4-2-5-13(8-12)20-17(22)10-23-9-14-15(18)6-3-7-16(14)19/h2-8H,9-10H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGMAVDLUJLJMEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)CSCC2=C(C=CC=C2Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.